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Compound of Interest

Compound Name:
4-Amino-3-

fluorobenzenesulfonamide

CAS No.: 2368-84-5

Cat. No.: B1275146

Get Quote

The sulfonamide functional group is a cornerstone of medicinal chemistry, forming the basis for

a wide array of therapeutic agents, from pioneering antibacterial drugs to modern treatments

for a variety of conditions.[1][2][3] The original sulfa drugs were the first broadly effective

antibacterials used systemically, heralding the age of antibiotics.[1] Their mechanism, acting as

competitive inhibitors of dihydropteroate synthase in bacteria, showcases a classic example of

rational drug design.[2][4]

In parallel, the strategic incorporation of fluorine into small molecules has become an

indispensable tool in modern drug discovery.[5] The unique electronic properties of fluorine—its

high electronegativity and the strength of the carbon-fluorine bond—allow medicinal chemists

to fine-tune a molecule's physicochemical and pharmacokinetic profile.[6][7] Fluorination can

enhance metabolic stability, modulate acidity (pKa), increase lipophilicity, and improve binding

affinity to biological targets.[5][6][7][8][9]

This guide provides a comprehensive technical overview of 4-Amino-3-
fluorobenzenesulfonamide, a molecule that embodies the convergence of these two critical

pharmacophores. By dissecting its core physicochemical characteristics, we aim to provide
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researchers and drug development professionals with the foundational knowledge required to

harness its potential in designing next-generation therapeutic agents.

Molecular Identity and Structural Properties
4-Amino-3-fluorobenzenesulfonamide is a halogenated aromatic sulfonamide. Its structure is

characterized by a benzene ring substituted with an amino group, a fluorine atom, and a

sulfonamide group. The fluorine atom is positioned ortho to the amino group and meta to the

sulfonamide group.

Caption: Chemical structure of 4-Amino-3-fluorobenzenesulfonamide.

Property Value Source(s)

CAS Number 2368-84-5 [10][11]

Molecular Formula C₆H₇FN₂O₂S [11]

Molecular Weight 190.20 g/mol [10][11]

IUPAC Name
4-amino-3-

fluorobenzenesulfonamide
[11]

InChI

InChI=1S/C6H7FN2O2S/c7-5-

3-4(12(9,10)11)1-2-6(5)8/h1-

3H,8H2,(H2,9,10,11)

[10][11]

InChIKey
HVFBADWBKHAPKV-

UHFFFAOYSA-N
[10][11]

SMILES
C1=CC(=C(C=C1S(=O)

(=O)N)F)N
[11][12]

Core Physicochemical Characteristics
The utility of any compound in drug development is fundamentally governed by its

physicochemical properties. These parameters dictate its absorption, distribution, metabolism,

and excretion (ADME) profile.
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Characteristic Value / Observation
Scientific Rationale &
Significance

Physical Form Powder [10]

Melting Point 167-171 °C

A relatively high melting point

suggests a stable crystalline

lattice structure, which is often

desirable for the formulation of

solid dosage forms.[10]

Solubility

Expected to have limited

aqueous solubility, typical of

many sulfonamides.[13][14]

Solubility is a critical factor for

bioavailability. The presence of

both polar (amino,

sulfonamide) and non-polar

(benzene ring) groups results

in complex solubility behavior.

The fluorine atom can increase

lipophilicity, potentially

decreasing aqueous solubility

while enhancing lipid

membrane permeability.[5][8]

pKa (Acidity/Basicity)

Estimated pKa (Ar-NH₃⁺) ≈ 3-

4; Estimated pKa (SO₂NH₂) ≈

9-10

The molecule possesses two

ionizable centers: the basic

aromatic amine and the acidic

sulfonamide proton. The

electron-withdrawing fluorine

atom ortho to the amino group

is expected to decrease its

basicity (lower pKa) compared

to unsubstituted sulfanilamide.

The pKa values are crucial as

they determine the ionization

state of the molecule at

physiological pH, which in turn

affects solubility, receptor

binding, and cell penetration.

[6][15][16]
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The Scientific Imperative of Ortho-Fluorine
Substitution
The placement of the fluorine atom at the 3-position (ortho to the amine) is not arbitrary; it is a

strategic decision that profoundly influences the molecule's behavior.

Modulation of Basicity (pKa): Fluorine is the most electronegative element, and its strong

electron-withdrawing inductive effect significantly reduces the electron density on the

adjacent aromatic ring.[6][7] This effect is most pronounced on the ortho-positioned amino

group, making it less basic (i.e., lowering its pKa). This reduction in basicity can be

advantageous, as a less charged molecule at physiological pH may exhibit enhanced

membrane permeation and improved bioavailability.[6]

Enhanced Lipophilicity: The substitution of a hydrogen atom with fluorine generally increases

the lipophilicity of a molecule.[6][8] This property is critical for a drug's ability to cross

biological membranes and reach its target site. Increased lipophilicity can also influence how

the drug interacts with plasma proteins and metabolizing enzymes.

Metabolic Shielding: The carbon-fluorine bond is significantly stronger than a carbon-

hydrogen bond.[6] Placing a fluorine atom at a site that might otherwise be susceptible to

oxidative metabolism can block this pathway, thereby increasing the metabolic stability and

half-life of the drug in the body.[9]

Conformational Control and Binding: The fluorine atom can influence the preferred

conformation of the molecule and engage in unique, favorable interactions with biological

targets, such as hydrogen bonds or dipole-dipole interactions, potentially enhancing binding

affinity and selectivity.[5][7]

Validated Experimental Protocols
To ensure scientific integrity, the determination of these physicochemical properties must follow

robust, validated protocols.

Melting Point Determination (Capillary Method)
This protocol describes the use of a modern digital melting point apparatus, a standard and

reliable method for determining the melting range of a crystalline solid.[17][18]
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Sample Preparation
(Dry, pulverize solid)

Load Capillary Tube
(2-3 mm height)

Pack Sample
(Tap to compact) Insert into Apparatus Set Heating Program

(Fast ramp to ~20°C below expected MP)
Slow Heating

(Ramp at 1-2°C/min near MP)

Observe & Record
T₁: First liquid droplet

T₂: All solid melts

Report Melting Range
(T₁ - T₂)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Step-by-Step Methodology:

Sample Preparation: Ensure the 4-Amino-3-fluorobenzenesulfonamide sample is

completely dry and finely powdered.[19]

Loading: Jab the open end of a capillary melting point tube into the powdered sample to

collect a small amount.[20]

Packing: Invert the tube and tap it gently on a hard surface, or drop it through a long glass

tube, to pack the solid tightly into the sealed end to a height of 2-3 mm.[17][20]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[19]

Heating: If the approximate melting point is known (167-171 °C), set the apparatus to heat

rapidly to about 150 °C. Then, reduce the heating rate to 1-2 °C per minute to allow for

accurate observation.[20]

Observation and Recording: Record two temperatures:

T₁: The temperature at which the first droplet of liquid appears.

T₂: The temperature at which the last solid crystal melts completely.

Reporting: The melting point is reported as the range from T₁ to T₂. A narrow range (e.g.,

0.5-1.5 °C) is indicative of high purity.

Solubility Determination (Shake-Flask Method)
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The equilibrium shake-flask method is a gold standard for determining the solubility of a

compound in a specific solvent system.[21]

Sample Preparation
(Weigh excess solid into vial)

Add Solvent
(Known volume, e.g., buffer at pH 7.4)

Equilibrate
(Agitate at constant temp for 24-72h)

Phase Separation
(Centrifuge/filter to remove undissolved solid)

Sample Supernatant
(Carefully collect clear liquid)

Quantification
(e.g., HPLC, UV-Vis Spectroscopy)

Calculate Concentration
(mg/mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for Shake-Flask Solubility Determination.

Step-by-Step Methodology:

Preparation: Add an excess amount of 4-Amino-3-fluorobenzenesulfonamide to a vial

containing a precise volume of the desired solvent (e.g., deionized water, phosphate-

buffered saline at pH 7.4). The excess solid ensures that saturation is reached.

Equilibration: Seal the vial and place it in an overhead shaker or orbital incubator at a

constant temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period

(typically 24-72 hours) to ensure equilibrium is reached.[21]

Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated

solution from the excess solid by centrifugation followed by filtration through a fine (e.g., 0.22

µm) syringe filter.[21]

Quantification: Accurately dilute a known volume of the clear filtrate. Analyze the

concentration of the dissolved compound using a validated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve.

Calculation: Calculate the solubility from the measured concentration and the dilution factor.

pKa Determination (Potentiometric Titration)
Potentiometric titration is a highly accurate method for determining the pKa of ionizable

functional groups by monitoring pH changes during neutralization.[22]
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Sample Preparation
(Dissolve known amount in H₂O/co-solvent)

Titration Setup
(Calibrated pH meter, burette with titrant)

Titrate Sample
(Add titrant in small increments)

Record Data
(Measure pH after each addition)

Plot Titration Curve
(pH vs. Volume of Titrant)

Identify Equivalence Point(s)
(Inflection point of the curve)

Determine pKa
(pH at the half-equivalence point)

Click to download full resolution via product page

Caption: Workflow for pKa Determination via Potentiometric Titration.

Step-by-Step Methodology:

Sample Preparation: Dissolve a precisely weighed amount of 4-Amino-3-
fluorobenzenesulfonamide in a suitable solvent, typically deionized water or a water/co-

solvent mixture if solubility is low.[22]

Titration of the Amino Group: To determine the pKa of the conjugate acid of the amino group

(Ar-NH₃⁺), titrate the solution with a standardized strong base (e.g., 0.1 M NaOH).

Titration of the Sulfonamide Group: To determine the pKa of the acidic sulfonamide proton

(SO₂NH₂), first protonate it by adding a slight excess of strong acid, then titrate with a

standardized strong base.

Data Acquisition: Place a calibrated pH electrode in the stirred solution. Add the titrant in

small, precise increments, recording the pH after each addition once the reading has

stabilized.[22]

Data Analysis: Plot the measured pH versus the volume of titrant added. The equivalence

point is the point of maximum slope (inflection point) on the curve. The pKa is the pH at the

point where half of the volume of titrant required to reach the equivalence point has been

added (the half-equivalence point).[22] For a molecule with two pKa values, two distinct

buffer regions and inflection points will be observed.

Conclusion
4-Amino-3-fluorobenzenesulfonamide is a well-defined chemical entity whose

physicochemical properties are dictated by the interplay of its constituent functional groups.

The strategic placement of the ortho-fluorine atom significantly modulates the basicity of the

amino group and enhances lipophilicity, features that are highly desirable in drug design for
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improving membrane permeability and metabolic stability. A thorough understanding and

precise measurement of its core characteristics—melting point, solubility, and pKa—are

fundamental prerequisites for any research or development program. The validated protocols

provided in this guide offer a clear framework for obtaining reliable data, empowering scientists

to fully explore the therapeutic potential of this and related fluorinated sulfonamide structures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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